(S)-2-tert-butyl-3-methylimidazolidin-4-one

• IUPAC Name: (2S)-2-tert-butyl-3-methylimidazolidin-4-one
• InChI: InChI=1S/C8H16N2O/c1-8(2,3)7-9-5-6(11)10(7)4/h7,9H,5H2,1-4H3/t7-/m0/s1
• InChI Key: OJQPHIZTBKZOTI-ZETCQYMHSA-N
• Canonical SMILES: CC(C)(C)C1NCC(=O)N1C
• Isomeric SMILES: CC(C)(C)[C@H]1NCC(=O)N1C
• Molecular Formula: C8H16N2O
• DSSTOX Substance ID: DTXSID00552392
• Molecular Weight: 156.23 g/mol
• CAS RN: 101143-57-1

Description

(S)-2-tert-butyl-3-methylimidazolidin-4-one, also known as S-4 or Andarine, is a selective androgen receptor modulator (SARM) that was initially developed for the treatment of muscle wasting and osteoporosis. It has gained popularity among bodybuilders and athletes due to its ability to increase muscle mass and strength without the negative side effects associated with traditional anabolic steroids.

Scientific Research Applications

Chiral Synthesis and Stereochemistry

• Preparation of Enantiomerically Pure Imidazolidinones : (S)-2-tert-butyl-3-methylimidazolidin-4-one has been used in the diastereoselective synthesis of imidazolidinones from amino acids like (S)-Alanine and (S)-Valine. These compounds are crucial for generating chiral, nonracemic enolates, instrumental in α-alkylation of amino acids without racemization and without an external chiral auxiliary (Naef & Seebach, 1985).

• Synthesis of α-Fluorinated a-Amino Acid Derivatives : Asymmetric alkylation of (S)-Boc-BMI, where BMI is 2-tert-butyl-3-methylimidazolidin-4-one, has been employed in the synthesis of α-fluorinated amino acids, which are significant in medicinal chemistry (Shendage et al., 2005).

Organocatalysis and Reactive Intermediates

• 1,3-Cycloaddition of Chiral Azomethine Ylides : This compound has been used to generate chiral azomethine ylides, which undergo 1,3-dipolar cycloadditions with complete facial stereoselection. This is important in synthetic organic chemistry for creating stereochemically complex structures (Peyronel et al., 1994).

Medicinal Chemistry Applications

• Calcium Antagonists with Antioxidant Activity : Derivatives of 2-(tert-butyl)-3-methylimidazolidin-4-one have been explored as novel calcium antagonists with dual functions: Ca(2+) overload inhibition and antioxidant activity. This dual functionality is significant for designing new therapeutic agents (Kato et al., 1999).

• Synthesis of Biologically Active Small Molecules : The compound has been used in the synthesis of novel thiazolidin-4-one derivatives, which are of interest for designing biologically active small molecules. These compounds have shown promising antimicrobial properties, which are crucial in drug discovery (Holota et al., 2021).

Other Applications

• Kinetic Resolution and Synthesis of α-Amino Acids : Utilization of 2-oxoimidazolidine-4-carboxylate, a derivative of (S)-2-tert-butyl-3-methylimidazolidin-4-one, in dynamic kinetic resolution and stereoselective synthesis of α-amino acids, highlights its importance in enantioselective synthesis (Kubo et al., 1996).